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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B593397 Get Quote

Application Notes and Protocols for 4E-
Deacetylchromolaenide 4'-O-acetate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling and storage of 4E-
Deacetylchromolaenide 4'-O-acetate in a laboratory setting. The information is compiled from

available data on the compound and related sesquiterpene lactones to ensure safe and

effective use.

Compound Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b593397?utm_src=pdf-interest
https://www.benchchem.com/product/b593397?utm_src=pdf-body
https://www.benchchem.com/product/b593397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

(3aR,4R,6E,9S,10E,11aR)-9-

hydroxy-6,10-dimethyl-3-

methylene-2-oxo-

2,3,3a,4,5,8,9,11a-

octahydrocyclodeca[b]furan-4-

yl (2E)-4-(acetyloxy)-2-

methylbut-2-enoate

ChemFaces

CAS Number 104736-09-6 ChemFaces

Molecular Formula C22H28O7 ChemicalBook[1]

Molecular Weight 404.45 g/mol ChemicalBook[1]

Source
Isolated from Chromolaena

glaberrima
ChemFaces[2]

Safety and Handling Precautions
Disclaimer: A specific Safety Data Sheet (SDS) for 4E-Deacetylchromolaenide 4'-O-acetate
is not currently available. The following precautions are based on general knowledge of

sesquiterpene lactones and standard laboratory safety practices.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling

the compound.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and mucous membranes. In case of

accidental contact, flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.

Aerosol Generation: Avoid actions that may generate dust or aerosols. If working with a

powder, handle it carefully to prevent dispersal.
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Ingestion: Do not eat, drink, or smoke in the laboratory.

Storage Recommendations
Proper storage is crucial to maintain the integrity and stability of 4E-Deacetylchromolaenide
4'-O-acetate.

Solid Compound
Storage Condition Duration Recommendation Source

Temperature Up to 24 months 2-8°C ChemFaces[2]

Container Tightly sealed vial
To prevent moisture

and air exposure
ChemFaces[2]

Environment Dry, dark place

To prevent

degradation from light

and moisture

General Lab Practice

Solutions
Storage Condition Duration Recommendation Source

Temperature Up to 2 weeks -20°C ChemFaces[2]

Container
Tightly sealed vials,

aliquoted

To minimize freeze-

thaw cycles
ChemFaces[2]

Preparation

Prepare and use on

the same day if

possible

To ensure solution

stability
ChemFaces[2]

Solubility and Solution Preparation
Recommended Solvents
The following solvents are recommended for dissolving 4E-Deacetylchromolaenide 4'-O-
acetate.
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Solvent Notes Source

Dimethyl Sulfoxide (DMSO)
Common solvent for stock

solutions in biological assays.
ChemFaces[2]

Acetone ChemFaces[2]

Chloroform ChemFaces[2]

Dichloromethane ChemFaces[2]

Ethyl Acetate ChemFaces[2]

Protocol for Preparing a Stock Solution
Equilibration: Before opening, allow the vial of solid 4E-Deacetylchromolaenide 4'-O-
acetate to equilibrate to room temperature for at least one hour to prevent condensation.[2]

Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound

using an analytical balance.

Dissolution: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the solid

compound.

Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution in tightly sealed, amber-colored vials at -20°C in aliquots to

avoid repeated freeze-thaw cycles.

Experimental Protocols and Considerations
General Experimental Workflow
The following diagram outlines a general workflow for handling and using 4E-
Deacetylchromolaenide 4'-O-acetate in a laboratory experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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